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An In-Depth Technical Guide to Isopropyllithium Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Isopropyllithium (i-PrLi) is a highly reactive organolithium reagent widely utilized in organic

synthesis as a strong, non-nucleophilic base and as a nucleophile for introducing the isopropyl

group.[1] Its utility is counterbalanced by significant hazards, primarily its pyrophoric nature,

which necessitates stringent safety protocols and specialized handling techniques. This guide

provides a comprehensive overview of the safety precautions, handling guidelines, emergency

procedures, and disposal methods for isopropyllithium, intended for experienced laboratory

personnel.

Hazard Identification and Physicochemical
Properties
Isopropyllithium is a colorless liquid that poses multiple significant safety risks.[1][2] It is

pyrophoric, meaning it can ignite spontaneously upon contact with air.[1][3] Furthermore, it

reacts violently with water, releasing flammable hydrogen gas that can also ignite.[1] Direct

contact causes severe skin and eye burns, and inhalation can lead to respiratory irritation and

other health issues.[1][4]

Table 1: GHS Hazard Classifications for Isopropyllithium
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Hazard Class GHS Code Signal Word Hazard Statement

Pyrophoric Liquids H250 Danger

Catches fire

spontaneously if

exposed to air.[3]

Substances which in

contact with water,

emit flammable gases

H260 Danger

In contact with water

releases flammable

gases which may

ignite spontaneously.

[3]

Skin

Corrosion/Irritation
H314 Danger

Causes severe skin

burns and eye

damage.[1][3]

Specific target organ

toxicity, single

exposure (Central

nervous system)

H336 Warning

May cause

drowsiness or

dizziness.[5]

Hazardous to the

aquatic environment,

long-term hazard

H411 -

Toxic to aquatic life

with long lasting

effects.[5]

Table 2: Physicochemical and Safety Data for Isopropyllithium
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Property Value Citation(s)

Molecular Formula C₃H₇Li [2]

Molecular Weight 50.03 g/mol

Appearance Colorless liquid [1][2]

Density 0.632 g/mL at 25 °C [5]

Boiling Point 35-36 °C [5]

Flash Point -35 °C (-31 °F) - closed cup

Storage Temperature 2-8 °C [5]

Storage Class Code

4.3 - Hazardous materials

which emit flammable gases

upon contact with water.

Personal Protective Equipment (PPE)
Due to the severe hazards associated with isopropyllithium, a stringent PPE protocol is

mandatory. All work must be conducted within a certified chemical fume hood or a glove box.[6]

[7]

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale Citation(s)

Body Protection

A flame-resistant (FR)

lab coat (e.g., made

from Nomex) must be

worn over natural fiber

clothing. Avoid easily

ignited materials like

nylon or polyester.

Provides protection

from fire in case of

accidental ignition.

[6]

Hand Protection

Double gloving is

required: wear nitrile

gloves underneath a

pair of chemical-

resistant neoprene or

butyl rubber gloves.

The outer glove

provides primary

chemical resistance,

while the inner nitrile

glove offers

secondary protection.

Nitrile gloves alone

are combustible.

[6]

Eye Protection

Tightly fitting safety

goggles or a full-face

shield are required.

Standard safety

glasses with side

shields are

insufficient.

Protects against

splashes of the

corrosive and

pyrophoric reagent.

[8][9]

Footwear

Fully enclosed,

chemical-resistant

footwear must be

worn. Open-toed

shoes are strictly

prohibited.

Protects feet from

potential spills.
[6]

Storage and Handling
Proper storage and handling are critical to prevent accidents. Isopropyllithium must be

rigorously protected from exposure to air and moisture.[7]
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Storage
Store isopropyllithium solutions under an inert atmosphere (e.g., argon or nitrogen).[2]

Keep containers in a cool, dry, and well-ventilated area, away from heat sources, sparks, or

open flames.[8] The recommended storage temperature is between 2-8°C.[5]

Isopropyllithium is typically supplied in Sure/Seal™ bottles, which are designed to maintain

an inert atmosphere and allow for safe reagent transfer.[6] For long-term storage, the septum

should be secured with copper wire, and the plastic cap replaced after each use.[6]

Handling and Transfer Protocols
Working alone with pyrophoric reagents is strongly discouraged.[6] All transfers and

manipulations must be performed under an inert atmosphere using either a fume hood or a

glovebox.[6][7]

Experimental Protocol: Transfer of Isopropyllithium via Syringe

This protocol outlines the standard procedure for transferring isopropyllithium from a

Sure/Seal™ bottle to a reaction vessel under an inert atmosphere.

Preparation:

Ensure the reaction flask is oven-dried, assembled while hot, and thoroughly purged with

a dry inert gas (argon or nitrogen).

Securely clamp the Sure/Seal™ bottle containing isopropyllithium.

Select a clean, dry syringe of appropriate size, equipped with a long needle. The use of

smaller syringes is encouraged to minimize risk.[7] For transfers over 20 mL, a double-

tipped needle (cannula) is recommended.[6]

Purge the syringe with inert gas by drawing the gas into the syringe and expelling it three

times.

Transfer:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b161069?utm_src=pdf-body
https://www.chembk.com/en/chem/isopropyllithium
https://www.spectrumchemical.com/media/sds/HP692_AGHS.pdf
http://www.ichemical.com/products/1888-75-1.html
https://www.benchchem.com/product/b161069?utm_src=pdf-body
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Pyrophoric%20Organolithium_Reagents_v_2-fillable-logoFix%20%281%29_1.pdf
https://www.benchchem.com/product/b161069?utm_src=pdf-body
https://www.benchchem.com/product/b161069?utm_src=pdf-body
https://www.benchchem.com/product/b161069?utm_src=pdf-body
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Pyrophoric%20Organolithium_Reagents_v_2-fillable-logoFix%20%281%29_1.pdf
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Puncture the septum of the Sure/Seal™ bottle with the inert gas inlet needle.

With the syringe needle tip positioned in the headspace above the liquid, gently pressurize

the bottle with the inert gas.

Insert the needle of the purged syringe through the septum and into the isopropyllithium
solution.

Slowly draw the desired volume of liquid into the syringe. The positive pressure in the

bottle will assist this process.

To remove any gas bubbles from the syringe, invert it and carefully push the bubbles out

into the bottle's headspace. Withdraw any excess reagent back into the bottle.[6]

Withdraw the syringe from the bottle.

Addition to Reaction:

Immediately insert the needle of the filled syringe through the septum of the prepared

reaction flask.

Slowly add the isopropyllithium to the reaction mixture. Be aware that the reaction may

be exothermic.[6]

Cleaning:

After dispensing the reagent, immediately quench the residual material in the syringe by

drawing up a quenching solution (see Section 6.0 Disposal).
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residual in syringe
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Workflow for Safe Syringe Transfer of Isopropyllithium.
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Emergency Procedures
Immediate and correct response to an isopropyllithium-related incident is crucial to minimize

harm. A container of powdered lime, dry sand, or another non-combustible material should be

kept within arm's length during all procedures.[7]

Spills
Small Spill (<1 L): If properly trained, evacuate others from the area. Wearing full PPE, cover

the spill with powdered lime, dry sand, or another non-combustible absorbent. Do not use

water or a carbon dioxide extinguisher.[10] Once the material is fully smothered, collect it

using non-sparking tools into a sealed container for hazardous waste disposal.[11]

Large Spill (>1 L): Evacuate the laboratory immediately and activate the fire alarm. Call

emergency services.[10]

Fire
An isopropyllithium fire must not be extinguished with water, as this will exacerbate the fire.

[10]

A standard dry powder (ABC) fire extinguisher is the recommended extinguishing agent.[7]

Class D extinguishers, designed for combustible metals, are not recommended for

organolithium reagent fires.[7]

If a person's clothing catches fire, they should use the safety shower immediately and

remove contaminated clothing.[6][10] Seek immediate medical attention.

First Aid
Skin Contact: Remove contaminated clothing and flush the affected area with copious

amounts of water for at least 15 minutes in an emergency shower.[10] Seek immediate

medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes at

an eyewash station, holding the eyelids open.[5] Remove contact lenses if possible.[5] Seek

immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][4]

Spill Response Fire Response Personal Exposure

Isopropyllithium
Emergency Event

Assess Spill Size Identify Fire Type Route of Exposure

Small Spill (<1L):
1. Cover with dry lime/sand.

2. Do NOT use water.
3. Collect with non-sparking tools.
4. Dispose as hazardous waste.

Small

Large Spill (>1L):
1. Evacuate Area.

2. Activate Fire Alarm.
3. Call Emergency Services.

Large

Reagent Fire:
1. Use ABC dry powder extinguisher.

2. Do NOT use water or CO2.

Material

Personnel Fire:
1. Use Safety Shower IMMEDIATELY.

2. Remove contaminated clothing.
3. Seek medical attention.

Person

Skin/Eye Contact:
1. Flush with water for 15+ min

(shower/eyewash).
2. Remove clothing/contacts.

3. Seek medical attention.

Contact

Inhalation:
1. Move to fresh air.

2. Seek medical attention.

Inhalation

Click to download full resolution via product page

Flowchart for Isopropyllithium Emergency Procedures.

Disposal of Waste
All unused isopropyllithium and contaminated materials must be treated as hazardous waste

and disposed of according to institutional and regulatory guidelines.[7] Pyrophoric reagents

must be "quenched" before they can be collected for disposal.[7]

Experimental Protocol: Quenching of Unused Isopropyllithium

Setup: Perform the procedure in a fume hood. Use a three-necked flask equipped with a

stirrer, an addition funnel, and a nitrogen inlet. The flask should be placed in a cooling bath

(e.g., ice water).[10]
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Dilution: Dilute the isopropyllithium solution significantly with an unreactive, high-boiling

point solvent like heptane.[10]

Quenching: Slowly, and with vigorous stirring, add a solution of isopropanol in heptane from

the addition funnel. The rate of addition should be controlled to keep the temperature

manageable.[10]

Secondary Quench: After the initial exothermic reaction subsides, slowly add methanol to

quench any remaining reactive material.[10]

Final Quench: Finally, very slowly add water to ensure all reactive pockets are destroyed.[10]

Disposal: The resulting non-reactive solution should be collected in a properly labeled

hazardous waste container.

Empty reagent bottles should be rinsed three times with a dry, inert solvent (e.g., heptane).[7]

This rinse solvent must also be quenched using the procedure above. After triple rinsing, the

container should be left open in the back of a fume hood for at least a week before a final water

rinse and disposal.[7] All contaminated materials, such as gloves, syringes, and absorbent,

must be collected in a designated hazardous waste container.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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